Cas no 68954-65-4 (2-Oxepanone, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, isocyanate-terminated)

• Product Name: 2-Oxepanone, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, isocyanate-terminated
• CAS No: 68954-65-4
• MF: C₂₄H₄₂N₂O₇
• MW: 470.599487781525
• CID: 512826
• PubChem ID: 171462
• Update Time: 2025-04-19

2-Oxepanone, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, isocyanate-terminated Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, isocyanate-terminated
• 55636-48-1
• 68954-65-4
• 2-Oxepanone, polymer with 2-ethyl-2-(hydroxymethyl)-1,3-propanediol and 5-isocyanato-1-(isocyanatomethyl)-1,3,3-trimethylcyclohexane, isocyanate-terminated

• Inchi： 1S/C12H18N2O2.C6H14O3.C6H10O2/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15;1-2-6(3-7,4-8)5-9;7-6-4-2-1-3-5-8-6/h10H,4-7H2,1-3H3;7-9H,2-5H2,1H3;1-5H2
• InChI Key： JVCHXKLLOOOFJT-UHFFFAOYSA-N
• SMILES： O=C=NC1CC(C)(C)CC(C)(CN=C=O)C1.OCC(CO)(CO)CC.O1C(CCCCC1)=O

Computed Properties

• Exact Mass: 470.299
• Monoisotopic Mass: 470.299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Boiling Point: 286.9°Cat760mmHg
• Flash Point: 116°C